Cas no 110762-24-8 (Phenylalanine,2-(phosphonomethyl)-)

• Product Name: Phenylalanine,2-(phosphonomethyl)-
• CAS No: 110762-24-8
• MF: C₁₀H₁₄NO₅P
• MW: 259.195623874664
• CID: 144993
• PubChem ID: 3066653
• Update Time: 2025-04-19

Phenylalanine,2-(phosphonomethyl)- Chemical and Physical Properties

Names and Identifiers

• Phenylalanine,2-(phosphonomethyl)-
• (2S)-2-amino-3-[2-(phosphonomethyl)phenyl]propanoic acid
• 110762-24-8
• beta-(o-(Dihydroxyphosphinyl)methyl)phenylalanine hydrate
• Phenylalanine, 2-(phosphonomethyl)-, hydrate
• DTXSID40149381
• o-phosphonomethylphenylalanine
• 2-(Phosphonomethyl)phenylalanine hydrate

• Inchi： 1S/C10H14NO5P/c11-9(10(12)13)5-7-3-1-2-4-8(7)6-17(14,15)16/h1-4,9H,5-6,11H2,(H,12,13)(H2,14,15,16)/t9-/m0/s1
• InChI Key： MRGUIJVNFRTRSF-VIFPVBQESA-N
• SMILES： P(CC1C=CC=CC=1C[C@@H](C(=O)O)N)(=O)(O)O

Computed Properties

• Exact Mass: 259.06102
• Monoisotopic Mass: 259.06095954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.4
• Topological Polar Surface Area: 121Ų

Experimental Properties

• PSA: 120.85